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Compound of Interest

Compound Name: Triuret

Cat. No.: B1681585

An In-depth Technical Guide to the Chemical Structure of Triuret

Introduction

Triuret, a compound of significant interest in both industrial and biological chemistry, is an
organic molecule with the chemical formula CsHeN4Os3.[1][2][3][4] Systematically known by its
IUPAC name 2,4-Diimidotricarbonic diamide, it is also commonly referred to as carbonyldiurea,
dicarbamylurea, or 1,3-dicarbamoylurea.[1][2][3][5][6] Structurally, it is a linear condensation
product composed of three urea moieties linked by carbonyl groups.[2][7]

Triuret is recognized as a byproduct in the industrial synthesis of melamine from urea and can
be found as an impurity in urea-based fertilizers.[1][2] In the biological realm, it is a byproduct
of purine degradation in some organisms and has been identified in human urine, where its
concentration may serve as a diagnostic marker for hypokalemia.[2][7][8] This guide provides a
detailed overview of its chemical structure, properties, synthesis, and reactivity for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

Triuret is a planar, colorless, crystalline, and hygroscopic solid.[1] The molecule's structure is
characterized by its ability to form extensive hydrogen bonds, with the central carbonyl group
being hydrogen-bonded to both terminal amino groups.[1][7] This structural arrangement allows
it to act as a flexible, bidentate ligand for metal ions.[2][7]

Chemical Identifiers
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The following table summarizes the key chemical identifiers for Triuret.

Identifier

Value

Citation

Preferred IUPAC Name

2.,4-Diimidotricarbonic diamide

[1]

Other Names

Carbonyldiurea, 1,3-

Dicarbamylurea

[1](21(3]

CAS Number 556-99-0 [1103114]
Chemical Formula C3HsN4Os3 [1][2][3]14]
Molar Mass 146.11 g-mol—t [1112][3]

Canonical SMILES

C(=0)(N)NC(=O)NC(=O)N

[1]2]

INChl=1S/C3H6N403/c4-

InChl 1(8)6-3(10)7- [11[21[3]
2(5)9/h(H6,4,5,6,7,8,9,10)
WNVQBUHCOYRLPA-

InChiKey [11[2][3]

UHFFFAOYSA-N

Physical and Chemical Properties

Key physical and chemical properties of Triuret are presented below.
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Property Value Citation
Colorless, crystalline,

Appearance ] ] [1]
hygroscopic solid

) ] 227-233 °C (with

Melting Point - [519]
decomposition)
Slightly soluble in cold water;

Solubility more soluble in hot water; [1112]19]
soluble in DMSO

pKa 9.24 + 0.46 (Predicted) 9]

Density 1.547 + 0.06 g/cm? (Predicted) [9]

Crystallographic Data

The crystal structure of Triuret has been determined, providing precise data on its solid-state

conformation.
Parameter Value Citation
Crystal System Monoclinic [3]
Space Group Cl2lc1 [3]
Unit Cell a 7.209 A [3]
Unit Cell b 7.143 A [3]
Unit Cell ¢ 24.836 A [3]
Unit Cell Angle B 119.83° [3]

Experimental Protocols: Synthesis of Triuret

Triuret can be synthesized through several methods. The most common and industrially

relevant protocols are detailed below.

Synthesis via Pyrolysis of Urea
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This method involves the thermal decomposition of urea. The reaction proceeds through the
formation of biuret as an intermediate.[1][2]

o Methodology:
o Athin layer of urea is heated in a continuous-type reactor.[1][10]

o The temperature is maintained between 120°C and 160°C.[2][10] At these temperatures,
two molecules of urea condense to form one molecule of biuret and one molecule of
ammonia.

s 2 CO(NH2)2 = NH2CONHCONH: (Biuret) + NH3[2]

o The biuret formed then reacts with isocyanic acid (HNCO), another product of urea
decomposition, to yield triuret.[2]

= Biuret + HNCO — NH2CONHCONHCONH: (Triuret)[2]

o Careful control of temperature and urea concentration is crucial to minimize the formation
of the byproduct, cyanuric acid.[11] The resulting product mixture can be purified by
crystallization.[10]

Synthesis from Urea and Dimethyl Carbonate (DMC)

A cleaner, high-yield synthesis can be achieved by reacting urea with dimethyl carbonate in the
presence of a catalyst.[1][8]

e Methodology:

o Urea and dimethyl carbonate (DMC) are combined, typically in a molar ratio of
n(urea):n(DMC) = 1.2:1.[8]

o A catalytic amount (e.g., 0.8% by weight) of potassium methoxide is added to the mixture.

[LI[71[8]

o The reaction is allowed to proceed for approximately 6 hours under mild conditions.[8]
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o This method has been reported to achieve a yield of triuret up to 98.1%.[7][8] The
reaction is:

s 2 (H2N)2CO + CO(OCHs)2 — [H2NC(O)NH]2CO + 2 CHsOH[1]

Synthesis from Urea and Phosgene

Triuret can also be prepared by the reaction of urea with phosgene.[1][5][9]
» Methodology:
o Two moles of urea are treated with one mole of phosgene (COCI2).[1][9][10]

o The reaction is typically carried out in a solvent such as toluene at a temperature of 70-
80°C.[9][10]

o The reaction produces triuret and hydrogen chloride gas.[1]
» 2 (H2N)2CO + COCl2 — [H2NC(O)NH]2CO + 2 HCI[1]

Visualization of Triuret Synthesis

The following diagram illustrates the thermal decomposition pathway for the synthesis of
Triuret from Urea.
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Caption: Synthesis of Triuret via thermal decomposition of Urea.
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Chemical Reactivity and Biological Significance

Triuret participates in several key chemical reactions. Under acidic or basic conditions, it can
be hydrolyzed to simpler compounds like urea and ammonia.[7] Enzymatic hydrolysis is also
possible via triuret hydrolase (TrtA), which converts it to biuret and ammonia.[2][7] Upon
strong heating, it decomposes to form cyanuric acid and ammelide.[7]

Biologically, Triuret is a metabolite formed during purine degradation, particularly through the
oxidation of uric acid by reactive nitrogen species like peroxynitrite.[2][8] Its presence and
concentration in bodily fluids are of interest in metabolic studies and clinical diagnostics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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